Cas no 2228457-74-5 (3-(3-chloroprop-1-en-2-yl)-1-benzothiophene)

• Product Name: 3-(3-chloroprop-1-en-2-yl)-1-benzothiophene
• CAS No: 2228457-74-5
• MF: C₁₁H₉ClS
• MW: 208.707160711288
• CID: 6255528
• PubChem ID: 165637124
• Update Time: 2025-10-08

3-(3-chloroprop-1-en-2-yl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloroprop-1-en-2-yl)-1-benzothiophene
• 2228457-74-5
• EN300-1978579

• Inchi： 1S/C11H9ClS/c1-8(6-12)10-7-13-11-5-3-2-4-9(10)11/h2-5,7H,1,6H2
• InChI Key： UYOUMCUMGQLZDJ-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1=CSC2C=CC=CC1=2

Computed Properties

• Exact Mass: 208.0113492g/mol
• Monoisotopic Mass: 208.0113492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-(3-chloroprop-1-en-2-yl)-1-benzothiophene

3-(3-Chloroprop-1-en-2-yl)-1-benzothiophene: A Comprehensive Overview

The compound with CAS No. 2228457-74-5, commonly referred to as 3-(3-chloroprop-1-en-2-yl)-1-benzothiophene, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of the chloropropenyl group at the 3-position of the benzothiophene ring introduces unique electronic and structural properties, making it a valuable molecule for various applications.

Benzothiophenes are known for their aromatic stability and ability to participate in diverse chemical reactions. The benzothiophene core in this compound serves as a versatile platform for functionalization, enabling the attachment of various substituents. In this case, the chloropropenyl group adds a layer of complexity to the molecule's reactivity and functionality. Recent studies have highlighted the potential of such substituted benzothiophenes in advanced materials, particularly in the development of organic semiconductors and optoelectronic devices.

The synthesis of 3-(3-chloroprop-1-en-2-yl)-1-benzothiophene typically involves multi-step organic synthesis strategies. One common approach is the Friedel-Crafts alkylation or acylation reaction, which allows for precise control over the substitution pattern on the benzothiophene ring. The introduction of the chloropropenyl group can be achieved through nucleophilic substitution or conjugate addition reactions, depending on the desired regiochemistry and stereochemistry. Researchers have also explored microwave-assisted synthesis techniques to enhance reaction efficiency and yield.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. For instance, benzothiophene derivatives have been extensively studied for their role in organic light-emitting diodes (OLEDs) and photovoltaic cells. The unique electronic properties of 3-(3-chloroprop-1-en-2-yl)-1-benzothiophene, including its absorption spectrum and charge transport characteristics, make it an attractive candidate for these applications. Recent studies have demonstrated that incorporating this compound into OLED architectures can significantly improve device efficiency and stability.

In addition to its role in materials science, 3-(3-chloroprop-1-en-2-yl)-1-benzothiophene has shown potential in pharmacological applications. The benzothiophene scaffold is known for its ability to interact with various biological targets, including enzymes and receptors. The presence of the chloropropenyl group introduces additional functionality, which can enhance bioavailability and target specificity. Preclinical studies have indicated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as a lead compound for drug development.

The structural versatility of benzothiophene derivatives also makes them valuable tools in chemical biology research. By modifying the substituents on the benzothiophene ring, researchers can investigate how structural changes influence biological activity and molecular interactions. For example, recent studies have focused on using 3-(3-chloroprop-1-en-2-yl)-1-benzothiophene as a probe to study protein-ligand interactions in complex biological systems.

From an environmental perspective, understanding the fate and behavior of compounds like 3-(3-chloroprop-1-en-2-yl)-1-benzothiophene is crucial for assessing their potential impact on ecosystems. Recent research has explored biodegradation pathways and toxicity profiles of benzothiophene derivatives under various environmental conditions. These studies aim to provide insights into sustainable practices for handling such compounds during synthesis and application.

In conclusion, 3-(3-chloroprop-1-en-2-yl)-1-benzothiophene is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application studies, position it as a key molecule for future innovations in materials science, pharmacology, and chemical biology.